Cas no 22003-30-1 (β-2’-Deoxy Zebularine)

• Product Name: β-2’-Deoxy Zebularine
• CAS No: 22003-30-1
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 250380
• PubChem ID: 3082201
• Update Time: 2025-06-07

β-2’-Deoxy Zebularine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,1-(2-deoxy-b-D-erythro-pentofuranosyl)-
• 1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• β-2’-Deoxy Zebularine
• DTXSID70176443
• 2(1H)-Pyrimidinone, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-
• 1-Drpo
• SCHEMBL8717267
• 1-(beta-D-Deoxyribofuranosyl)-2-pyrimidinone
• 22003-30-1
• 1-[(2S, 4S, 5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 1-(2'-Deoxyribosyl)-2-pyrimidinone

• Inchi： 1S/C9H12N2O4/c12-5-7-6(13)4-8(15-7)11-3-1-2-10-9(11)14/h1-3,6-8,12-13H,4-5H2/t6-,7+,8-/m0/s1
• InChI Key： QEJOIGZDWKFVCO-RNJXMRFFSA-N
• SMILES： O1[C@@H](C[C@@H]([C@H]1CO)O)N1C(N=CC=C1)=O

Computed Properties

• Exact Mass: 212.08
• Monoisotopic Mass: 212.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.57
• Melting Point: Not available
• Boiling Point: 450.2°Cat760mmHg
• Flash Point: 226.1°C
• Refractive Index: 1.664

β-2’-Deoxy Zebularine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃